Cas no 56070-17-8 (1-Propanol, 3-chloro-2-(1,1-dimethylethoxy)-)

• Product Name: 1-Propanol, 3-chloro-2-(1,1-dimethylethoxy)-
• CAS No: 56070-17-8
• MF: C₇H₁₅ClO₂
• MW: 166.645801782608
• CID: 4037418
• PubChem ID: 15482519
• Update Time: 2025-04-22

1-Propanol, 3-chloro-2-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-chloro-2-(1,1-dimethylethoxy)-
• DTXSID601267681
• 3-Chloro-2-(1,1-dimethylethoxy)-1-propanol
• 56070-17-8

• Inchi： 1S/C7H15ClO2/c1-7(2,3)10-6(4-8)5-9/h6,9H,4-5H2,1-3H3
• InChI Key： PNCOMGXUNIQVSN-UHFFFAOYSA-N
• SMILES： C(O)C(OC(C)(C)C)CCl

Computed Properties

• Exact Mass: 166.0760574Da
• Monoisotopic Mass: 166.0760574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų